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Compound of Interest

Compound Name: 1-Methylphenazine

Cat. No.: B086437

Technical Guide: 1-Methylphenazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 1-
Methylphenazine, a heterocyclic organic compound. The information is presented to support
research and development activities in organic electronics and medicinal chemistry where
phenazine derivatives are of interest.[1]

Core Molecular Data

The essential chemical and physical properties of 1-Methylphenazine are summarized below.
This data is critical for experimental design, analytical characterization, and computational
modeling.
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Property Value Source
Molecular Formula Ci3H1oN:2 [1112][3]
Molecular Weight 194.23 g/mol [2]
Alternate Molecular Weight 194.236 g/mol [3]

CAS Number 1016-59-7 [11[2]
Synonyms Phenazine, 1-methyl- [1]
Mass of Molecular lon 194 [4]

Experimental Protocols

A reference for the synthesis of 1-Methylphenazine has been identified in the scientific
literature.[3] However, the detailed experimental protocol from this source is not publicly
available and could not be retrieved for inclusion in this guide.

o Synthesis Reference:Journal of Heterocyclic Chemistry, 5, p. 299, 1968.[3]

Researchers interested in the synthesis of this compound are advised to consult the original
publication.

Molecular Information Overview

The following diagram illustrates the core identifying information for 1-Methylphenazine.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.chemicalbook.com/synthesis/1-methyl-4-phenylpiperazine.htm
https://en.wikipedia.org/wiki/Pseudomonas_aeruginosa
https://www.chemicalbook.com/synthesis/1-methylpiperazine.htm
https://en.wikipedia.org/wiki/Pseudomonas_aeruginosa
https://www.chemicalbook.com/synthesis/1-methylpiperazine.htm
https://www.chemicalbook.com/synthesis/1-methyl-4-phenylpiperazine.htm
https://en.wikipedia.org/wiki/Pseudomonas_aeruginosa
https://www.chemicalbook.com/synthesis/1-methyl-4-phenylpiperazine.htm
https://www.researchgate.net/publication/251014861_A_Rapid_Synthesis_of_the_3Methyl5-Methylsulfanyl-1Phenyl1H-Pyrazolo43-e-124Triazine_from_Phenylhydrazone_of_5Acetyl3-Methylsulfanyl-124Triazine_under_Microwave_Irradiation
https://www.benchchem.com/product/b086437?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/1-methylpiperazine.htm
https://www.chemicalbook.com/synthesis/1-methylpiperazine.htm
https://www.benchchem.com/product/b086437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 )

Key Identifiers

CAS Number
1016-59-7

Molecular Weight

1-Methylphenazine 194.23 g/mol

Molecular Formula
t C13H10N2
J

Click to download full resolution via product page

Caption: Core molecular identifiers for 1-Methylphenazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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